Cas no 81411-61-2 (N-1H-pyrazolo[3,4-b]pyrazin-3-yl-Formamide)

• Product Name: N-1H-pyrazolo[3,4-b]pyrazin-3-yl-Formamide
• CAS No: 81411-61-2
• MF: C₆H₅N₅O
• MW: 163.136799573898
• CID: 1118198
• PubChem ID: 12913748
• Update Time: 2025-04-20

N-1H-pyrazolo[3,4-b]pyrazin-3-yl-Formamide Chemical and Physical Properties

Names and Identifiers

• N-1H-pyrazolo[3,4-b]pyrazin-3-yl-Formamide
• 81411-61-2
• DTXSID401271252
• N-1H-Pyrazolo[3,4-b]pyrazin-3-ylformamide

• Inchi： 1S/C6H5N5O/c12-3-9-6-4-5(10-11-6)8-2-1-7-4/h1-3H,(H2,8,9,10,11,12)
• InChI Key： UDRGUHMYQJEBGR-UHFFFAOYSA-N
• SMILES： O=CNC1C2C(=NC=CN=2)NN=1

Computed Properties

• Exact Mass: 163.04940980g/mol
• Monoisotopic Mass: 163.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.6Ų